Cas no 917969-31-4 (1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 8-bromo-7-chloro-)

• Product Name: 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 8-bromo-7-chloro-
• CAS No: 917969-31-4
• MF: C₆H₃BrClN₃O
• MW: 248.464518785477
• CID: 780659
• PubChem ID: 57799447
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 8-bromo-7-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 8-bromo-7-chloro-
• 8-bromo-7-chloro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 8-Bromo-7-chloro[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• 917969-31-4
• 8-bromo-7-chloro-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• SCHEMBL4476775
• DXIPFNBSDUDZFX-UHFFFAOYSA-N
• DTXSID20727944

• Inchi： 1S/C6H3BrClN3O/c7-4-3(8)1-2-11-5(4)9-10-6(11)12/h1-2H,(H,10,12)
• InChI Key： DXIPFNBSDUDZFX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CN2C(NN=C21)=O)Cl

Computed Properties

• Exact Mass: 246.91480g/mol
• Monoisotopic Mass: 246.91480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones